Cas no 1803810-90-3 (5-Fluoro-4-iodo-2-mercaptopyridine)

• Product Name: 5-Fluoro-4-iodo-2-mercaptopyridine
• CAS No: 1803810-90-3
• MF: C₅H₃FINS
• MW: 255.05189538002
• CID: 4905765
• Update Time: 2025-06-08

5-Fluoro-4-iodo-2-mercaptopyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4-iodo-2-mercaptopyridine

• Inchi： 1S/C5H3FINS/c6-3-2-8-5(9)1-4(3)7/h1-2H,(H,8,9)
• InChI Key： WUNWZQQXTWBLRY-UHFFFAOYSA-N
• SMILES： IC1C(=CNC(C=1)=S)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 209
• XLogP3: 0.8
• Topological Polar Surface Area: 44.1

Additional information on 5-Fluoro-4-iodo-2-mercaptopyridine

5-Fluoro-4-iodo-2-mercaptopyridine (CAS No. 1803810-90-3): An Emerging Compound in Medicinal Chemistry

5-Fluoro-4-iodo-2-mercaptopyridine (CAS No. 1803810-90-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its fluorine, iodine, and mercapto functionalities, offers a versatile platform for the development of new drugs targeting various diseases.

The chemical structure of 5-Fluoro-4-iodo-2-mercaptopyridine is composed of a pyridine ring substituted with a fluorine atom at the 5-position, an iodine atom at the 4-position, and a mercapto group at the 2-position. The presence of these substituents imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 5-Fluoro-4-iodo-2-mercaptopyridine in various therapeutic areas. One notable application is in the treatment of cancer. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antitumor activity against several cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the selective inhibition of key enzymes involved in cancer cell proliferation and survival, such as kinases and proteases.

In addition to its antitumor properties, 5-Fluoro-4-iodo-2-mercaptopyridine has also shown promise in the treatment of inflammatory diseases. A study published in the Journal of Inflammation Research demonstrated that this compound effectively reduces inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This makes it a potential candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 5-Fluoro-4-iodo-2-mercaptopyridine have been extensively studied to ensure its suitability for clinical use. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, it shows low toxicity and minimal side effects in animal models, suggesting a favorable safety profile.

The synthetic route to produce 5-Fluoro-4-iodo-2-mercaptopyridine has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of a pyridine ring with appropriate substituents followed by functional group modifications. The use of advanced synthetic techniques and catalysts has significantly improved the efficiency and scalability of the process, making it feasible for large-scale production.

In conclusion, 5-Fluoro-4-iodo-2-mercaptopyridine (CAS No. 1803810-90-3) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to uncover additional applications and optimize its use in clinical settings.